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Compound of Interest

Compound Name: Benzil monohydrazone

Cat. No.: B7790934 Get Quote

An In-Depth Technical Guide to Benzil Monohydrazone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzil monohydrazone, a

versatile organic compound with applications in chemical synthesis and potential

pharmacological relevance. This document details its chemical identity, synthesis, and known

biological activities of its derivatives, presenting data in a structured format for ease of

reference.

Chemical Identity and Properties
Benzil monohydrazone is a hydrazone derivative of benzil. Its fundamental properties are

summarized below.
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Property Value Reference(s)

CAS Number 5344-88-7 [1][2][3][4]

Molecular Formula C₁₄H₁₂N₂O [1][2][3][4]

Molecular Weight 224.26 g/mol [2][4]

Appearance
Very slightly yellow crystalline

powder
[5]

Melting Point 150-152 °C [4]

Boiling Point 390.7 °C at 760 mmHg [4]

Density 1.12 g/cm³ [4]

Flash Point 190.1 °C [4]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether

[6][7]

Synthesis of Benzil Monohydrazone
A common and efficient method for the synthesis of benzil monohydrazone involves the

reaction of benzil with hydrazine hydrate.

Experimental Protocol
This protocol is adapted from established organic synthesis procedures.[2][8]

Materials:

Benzil (1.0 mole equivalent)

85% Hydrazine hydrate (1.0 mole equivalent)

Ethanol

Procedure:
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Dissolve benzil in hot ethanol with stirring to create a saturated solution.

Slowly add the 85% hydrazine hydrate solution dropwise to the hot benzil solution. The

product may begin to separate from the hot solution as the addition proceeds.

After the complete addition of hydrazine hydrate, heat the reaction mixture under reflux for 5

minutes.

Cool the flask to 0 °C to facilitate the precipitation of the product.

Filter the resulting solid (benzil monohydrazone) and wash it with cold ethanol.

The product can be further purified by recrystallization from a suitable solvent if necessary.

A yield of approximately 95% can be expected with this method when conducted at 25 °C for 2

hours.[8]

Synthesis Workflow
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A flowchart depicting the synthesis of benzil monohydrazone.

Applications in Organic Synthesis
Benzil monohydrazone serves as a valuable intermediate in the synthesis of other organic

compounds. A notable application is its use in the preparation of diphenylketene.[2]

Biological Activity of Benzil-Hydrazone Derivatives
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Recent research has highlighted the potential of benzil-hydrazone derivatives as therapeutic

agents, particularly in the context of neurodegenerative diseases such as Alzheimer's disease.

Anticholinesterase Activity
Derivatives of benzil-hydrazone have been synthesized and evaluated for their ability to inhibit

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes responsible for the

breakdown of the neurotransmitter acetylcholine.[1] The inhibition of these enzymes is a key

therapeutic strategy for managing the symptoms of Alzheimer's disease.

Quantitative Inhibitory Activity:

Compound Target Enzyme IC₅₀ (µM)

2-ClMHB Acetylcholinesterase (AChE) 21.80 ± 1.10

2-ClMHB Butyrylcholinesterase (BChE) 20.95 ± 1.29

2-ClBHB Acetylcholinesterase (AChE) 10.38 ± 1.27

2-ClBHB Butyrylcholinesterase (BChE) 31.21 ± 1.50

Data from[1]

These results indicate that benzil-hydrazone derivatives can be potent inhibitors of

cholinesterases, with some showing significant activity in the micromolar range.

Proposed Mechanism of Action
The therapeutic effect of anticholinesterase inhibitors is achieved by increasing the levels of

acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission. The

benzil-hydrazone derivatives are proposed to bind to the active site of AChE and BChE,

preventing them from hydrolyzing acetylcholine.
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Proposed Mechanism of Action of Benzil-Hydrazone Derivatives
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Cholinergic synapse and the inhibitory action of benzil-hydrazone derivatives.

Conclusion
Benzil monohydrazone is a readily synthesizable compound that serves as a precursor for

various organic molecules. The demonstrated anticholinesterase activity of its derivatives

positions the benzil-hydrazone scaffold as a promising area for further investigation in the

development of novel therapeutics for neurodegenerative disorders. This guide provides

foundational information to support ongoing and future research in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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